5,6-dimethyl-2-oxo-N-{[(2S)-5-oxo-2-pyrrolidinyl]methyl}-N-(2-pyridinylmethyl)-1,2-dihydro-3-pyridinecarboxamide

• IUPAC Name: 5,6-dimethyl-2-oxo-N-[[(2S)-5-oxopyrrolidin-2-yl]methyl]-N-(pyridin-2-ylmethyl)-1H-pyridine-3-carboxamide
• InChI: InChI=1S/C19H22N4O3/c1-12-9-16(18(25)21-13(12)2)19(26)23(10-14-5-3-4-8-20-14)11-15-6-7-17(24)22-15/h3-5,8-9,15H,6-7,10-11H2,1-2H3,(H,21,25)(H,22,24)/t15-/m0/s1
• InChI Key: BXTLKVXLUACSKV-HNNXBMFYSA-N
• Canonical SMILES: CC1=C(NC(=O)C(=C1)C(=O)N(CC2CCC(=O)N2)CC3=CC=CC=N3)C
• Isomeric SMILES: CC1=C(NC(=O)C(=C1)C(=O)N(C[C@@H]2CCC(=O)N2)CC3=CC=CC=N3)C
• Molecular Formula: C19H22N4O3
• Molecular Weight: 354.4 g/mol

Description

The compound falls into a class of chemicals that are often researched for their unique chemical and physical properties. While direct studies on this compound are scarce, related research on pyridine derivatives and polyamides indicates a broad interest in the synthesis, molecular structure, and applications of such compounds.

Synthesis Analysis

Research on similar compounds, like polyamides derived from pyridine and aromatic diamines, involves complex polycondensation reactions. For instance, Faghihi and Mozaffari (2008) detailed the synthesis of new polyamides through direct polycondensation, indicating the intricate processes involved in creating such compounds (Faghihi & Mozaffari, 2008).

Molecular Structure Analysis

Studies often employ techniques like FTIR spectroscopy and X-ray crystallography to characterize the molecular structure. For example, the extended structures and intermolecular hydrogen bonding in compounds like pyridine-2,6-dicarboxamide have been analyzed to understand their crystalline state and solution behaviors (Marlin, Olmstead, & Mascharak, 2000).

Chemical Reactions and Properties

The reactivity of pyridine derivatives with other chemical entities, such as in the synthesis of 2,4,6-trisubstituted pyridines, showcases the versatile chemical properties of these compounds. Prek et al. (2015) described metal-free syntheses of trisubstituted pyridines, highlighting the chemical reactivity of these molecules (Prek et al., 2015).

Physical Properties Analysis

The solubility, thermal properties, and inherent viscosities of pyridine-based polyamides, as studied by Faghihi and Mozaffari (2008), provide insights into the physical properties that might be expected from similar compounds (Faghihi & Mozaffari, 2008).

Chemical Properties Analysis

The chemical properties, such as reactivity and stability of pyridine derivatives, can be inferred from studies on related compounds. For example, the synthesis and reactivity of dimethyl 1,4-dihydro-2,6-dimethyl-1-(4-methylphenyl)-4-(4-methoxylphenyl)pyridine-3,5-dicarboxylate offer insights into the behavior of similar molecules (Zhang, Pan, & Liu, 2009).

Scientific Research Applications

Synthesis and Characterization

Researchers have developed various synthetic strategies for compounds with complex structures, including polyamides and heterocyclic compounds, which serve as a foundation for understanding the applications of the specified compound. For example, Faghihi and Mozaffari (2008) synthesized new polyamides through direct polycondensation reactions involving aromatic diamines and a monomer containing pyridyl moiety, highlighting the importance of pyridine derivatives in polymer science for creating materials with desired thermal and solubility properties (Faghihi & Mozaffari, 2008).

Applications in Polymer Science

The synthesized compounds have shown promise in polymer science, where their incorporation into polymer chains can significantly alter the materials' thermal stability, solubility, and mechanical properties. For instance, Liaw et al. (2001) demonstrated the synthesis of new soluble polyamides containing phthalimide pendent groups, showcasing how specific functional groups contribute to the polymers' enhanced thermal properties and solubility in various solvents (Liaw et al., 2001).

Molecular Structure Analysis

Additionally, studies on the molecular structure and crystallography of related compounds, such as those conducted by Shearer, Twiss, and Wade (1980), provide insights into the complex interactions and geometries that can be expected in compounds with similar structural motifs. Their work on dimethylindium-pyridine-2-carbaldehyde oximate elucidates the coordination chemistry and potential reactivity of pyridine derivatives in organometallic contexts (Shearer, Twiss, & Wade, 1980).

Advanced Material Applications

The research into compounds containing pyridine and related heterocyclic structures has implications for advanced materials, such as those with specific optical, electronic, or thermal properties. The development of fluorinated polyamides with pyridine and sulfone moieties, as reported by Xiao-Ling Liu and colleagues (2013), exemplifies the potential of these compounds in the microelectronic industry due to their low dielectric constants and high thermal stability (Xiao-Ling Liu et al., 2013).